Cas no 215190-19-5 (Fmoc-4-Phenyl-piperidine-4-carboxylic Acid)

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The 4-phenyl-piperidine-4-carboxylic acid scaffold contributes rigidity and conformational constraint to peptide structures, enhancing binding affinity and metabolic stability. This compound is valued for its high purity, consistent performance in coupling reactions, and compatibility with standard Fmoc-based protocols. Its structural features make it useful in medicinal chemistry for designing peptidomimetics and bioactive compounds targeting GPCRs or other therapeutic targets.
Fmoc-4-Phenyl-piperidine-4-carboxylic Acid structure
215190-19-5 structure
Product Name:Fmoc-4-Phenyl-piperidine-4-carboxylic Acid
CAS No:215190-19-5
MF:C27H25NO4
MW:427.4917075634
MDL:MFCD00673787
CID:254123
PubChem ID:329748084
Update Time:2025-11-05

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1,4-Piperidinedicarboxylicacid, 4-phenyl-, 1-(9H-fluoren-9-ylmethyl) ester
    • FMOC-4-PHENYL-PIPERIDINE-4-CARBOXYLIC ACID
    • Fmoc-4-phenylpiperidine-4-carboxylic acid
    • FMOC-4-PHENYL-4-PIPERIDINECARBOXYLIC ACID
    • FMOC-4-PHENYL-ISONIPECOTIC ACID
    • FMOC-4-PHENYL-PIPIRIDINE-4-CARBOXYLIC AC
    • FMOC-4-PHENYL-PIPIRIDINE-4-CARBOXYLIC ACID
    • RARECHEM EM WB 0183
    • 1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}-4-PHENYLPIPERIDINE-4-CARBOXYLIC ACID
    • EN300-624095
    • E70552
    • 215190-19-5
    • AKOS012712148
    • 1-(9H-fluoren-9-ylmethoxycarbonyl)-4-phenylpiperidine-4-carboxylic acid
    • SCHEMBL119410
    • 4-Phenyl-piperidine-1,4-dicarboxylic acid mono-(9H-fluoren-9-ylmethyl)ester
    • Oprea1_458011
    • J-014126
    • MFCD00673787
    • Z1136513444
    • JWEBOBGECOQGTL-UHFFFAOYSA-N
    • FT-0764019
    • Fmoc-4-phenylpiperidine-4-carboxylicacid
    • Fmoc-4-phenyl-piperidine-4-carboxylic acid, >=97.0%
    • Fmoc-4-Phenyl-piperidine-4-carboxylic Acid
    • MDL: MFCD00673787
    • Inchi: 1S/C27H25NO4/c29-25(30)27(19-8-2-1-3-9-19)14-16-28(17-15-27)26(31)32-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,24H,14-18H2,(H,29,30)
    • InChI Key: JWEBOBGECOQGTL-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(C(=O)O)(C2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 427.17800
  • Monoisotopic Mass: 427.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 633.8±55.0 °C at 760 mmHg
  • Flash Point: 337.1±31.5 °C
  • Refractive Index: 1.635
  • PSA: 66.84000
  • LogP: 4.99180
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid Security Information

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on Fmoc-4-Phenyl-piperidine-4-carboxylic Acid

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid: A Versatile Building Block in Pharmaceutical Synthesis

Fmoc-4-Phenyl-piperidine-4-carboxylic Acid (CAS No. 215190-19-5) is a key intermediate in the synthesis of various pharmaceutical compounds and has gained significant attention in recent years due to its unique structural properties and versatile reactivity. This compound is particularly valuable in the development of drugs targeting neurological disorders, cancer, and other complex diseases. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis for its ease of removal and compatibility with a variety of coupling reactions.

The chemical structure of Fmoc-4-Phenyl-piperidine-4-carboxylic Acid consists of a piperidine ring substituted with a phenyl group at the 4-position and a carboxylic acid functional group. The presence of the Fmoc protecting group on the nitrogen atom of the piperidine ring ensures that the compound remains stable during synthetic manipulations, allowing for precise control over the reactivity and selectivity of subsequent reactions. This makes it an ideal building block for the synthesis of complex molecules with high stereochemical purity.

Recent research has highlighted the importance of Fmoc-4-Phenyl-piperidine-4-carboxylic Acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The study also noted that these derivatives showed excellent bioavailability and minimal side effects, further underscoring their therapeutic potential.

In another significant development, researchers at a leading pharmaceutical company have utilized Fmoc-4-Phenyl-piperidine-4-carboxylic Acid in the synthesis of a new class of anticancer drugs. These drugs target specific signaling pathways involved in tumor growth and metastasis, offering a more targeted and effective approach to cancer therapy compared to traditional chemotherapeutic agents. The use of this compound has enabled the synthesis of highly potent and selective inhibitors, which are currently undergoing clinical trials with promising preliminary results.

The versatility of Fmoc-4-Phenyl-piperidine-4-carboxylic Acid extends beyond its applications in drug discovery. It is also used in the synthesis of ligands for receptor binding studies, as well as in the development of diagnostic tools for imaging and monitoring disease progression. The ability to introduce functional groups at specific positions on the piperidine ring allows for the creation of a wide range of derivatives with tailored properties, making it an invaluable tool in both academic and industrial research settings.

In terms of synthetic methods, several efficient routes have been developed for the preparation of Fmoc-4-Phenyl-piperidine-4-carboxylic Acid. One common approach involves the reaction of 4-benzylidene piperidinone with an appropriate carboxylic acid followed by Fmoc protection. Another method involves the palladium-catalyzed coupling reaction between 4-bromo piperidine carboxylic acid and phenylboronic acid, followed by Fmoc protection. These methods offer high yields and excellent purity, making them suitable for large-scale production.

The stability and solubility properties of Fmoc-4-Phenyl-piperidine-4-carboxylic Acid are also noteworthy. It is stable under standard laboratory conditions and can be stored for extended periods without significant degradation. Its solubility in common organic solvents such as DMSO, DMF, and THF makes it easy to handle and use in various synthetic protocols. However, care should be taken to avoid exposure to strong acids or bases, which can lead to deprotection or other unwanted side reactions.

In conclusion, Fmoc-4-Phenyl-piperidine-4-carboxylic Acid (CAS No. 215190-19-5) is a highly valuable compound with a wide range of applications in pharmaceutical research and development. Its unique chemical structure and versatile reactivity make it an essential building block for the synthesis of complex molecules with therapeutic potential. As research in this area continues to advance, it is likely that new applications and derivatives will be discovered, further expanding its utility in both academic and industrial settings.

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